Cas no 1807213-42-8 (Ethyl 2-chloromethyl-6-cyano-3-methoxyphenylacetate)

• Product Name: Ethyl 2-chloromethyl-6-cyano-3-methoxyphenylacetate
• CAS No: 1807213-42-8
• MF: C₁₃H₁₄ClNO₃
• MW: 267.708162784576
• CID: 4980440
• Update Time: 2025-10-31

Ethyl 2-chloromethyl-6-cyano-3-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-6-cyano-3-methoxyphenylacetate

• Inchi： 1S/C13H14ClNO3/c1-3-18-13(16)6-10-9(8-15)4-5-12(17-2)11(10)7-14/h4-5H,3,6-7H2,1-2H3
• InChI Key： TYHVSGKQGDDZQX-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C#N)C=1CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 325
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-chloromethyl-6-cyano-3-methoxyphenylacetate

Ethyl 2-chloromethyl-6-cyano-3-methoxyphenylacetate: A Comprehensive Overview

Ethyl 2-chloromethyl-6-cyano-3-methoxyphenylacetate, also known by its CAS number 1807213-42-8, is a complex organic compound with a diverse range of applications in the field of organic chemistry. This compound is characterized by its unique structure, which includes a phenyl ring substituted with multiple functional groups, including a chloromethyl group, a cyano group, and a methoxy group. The ethyl acetate moiety further adds to its chemical complexity, making it a versatile molecule for various synthetic and analytical purposes.

The synthesis of Ethyl 2-chloromethyl-6-cyano-3-methoxyphenylacetate involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption. These advancements not only improve the efficiency of production but also align with the growing demand for sustainable chemical processes.

One of the most significant applications of this compound lies in its role as an intermediate in drug discovery and development. The presence of multiple functional groups allows for extensive chemical modification, making it an ideal candidate for exploring novel pharmacophores. Recent research has demonstrated its potential in targeting specific biological pathways associated with neurodegenerative diseases and cancer. For example, studies have shown that derivatives of Ethyl 2-chloromethyl-6-cyano-3-methoxyphenylacetate exhibit promising anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic interventions.

In addition to its pharmaceutical applications, Ethyl 2-chloromethyl-6-cyano-3-methoxyphenylacetate has found utility in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as conductive polymers and organic semiconductors. Recent breakthroughs in this area have leveraged the compound's ability to form stable π-conjugated systems, which are essential for applications in organic electronics. Researchers have successfully incorporated this compound into polymer blends to enhance their electrical conductivity without compromising mechanical stability.

The structural versatility of Ethyl 2-chloromethyl-6-cyano-3-methoxyphenylacetate also extends to its use in analytical chemistry. Its distinct spectroscopic signatures make it an excellent reference compound for calibrating analytical instruments such as high-performance liquid chromatography (HPLC) systems and mass spectrometers. Furthermore, its stability under various experimental conditions ensures reliable performance across a wide range of analytical techniques.

From an environmental perspective, recent studies have investigated the biodegradation potential of Ethyl 2-chloromethyl-6-cyano-3-methoxyphenylacetate. Understanding its environmental fate is crucial for assessing its safety and sustainability in industrial applications. Findings indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in aquatic ecosystems. This information is vital for regulatory agencies and industries aiming to minimize ecological impacts.

In conclusion, Ethyl 2-chloromethyl-6-cyano-3-methoxyphenylacetate (CAS No: 1807213-42-8) stands out as a multifaceted compound with significant contributions across various scientific disciplines. Its role as an intermediate in drug discovery, material development, and analytical chemistry underscores its importance in advancing modern science and technology. As research continues to uncover new applications and optimize synthetic methods, this compound will undoubtedly remain at the forefront of chemical innovation.